Cas no 2229169-17-7 (1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

1-(2-Fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a fluorinated cyclopropane carboxylic acid derivative characterized by its unique structural features, including a substituted phenyl ring and a sterically hindered cyclopropane moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate in the development of biologically active molecules. The fluorine substitution enhances metabolic stability and binding affinity, while the dimethylcyclopropane group contributes to conformational rigidity, influencing stereoelectronic properties. Its well-defined molecular architecture makes it suitable for applications in agrochemical and pharmaceutical research, particularly in the design of enzyme inhibitors or receptor modulators. The compound exhibits high purity and stability under standard storage conditions.
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure
2229169-17-7 structure
Product Name:1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2229169-17-7
MF:C13H15FO2
MW:222.255407571793
CID:6577356
PubChem ID:165656704
Update Time:2025-06-26

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • 2229169-17-7
    • EN300-1750401
    • Inchi: 1S/C13H15FO2/c1-8-5-4-6-9(14)10(8)13(11(15)16)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,15,16)
    • InChI Key: PXEJJQPGPOJESW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1C1(C(=O)O)CC1(C)C

Computed Properties

  • Exact Mass: 222.10560788g/mol
  • Monoisotopic Mass: 222.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750401-0.05g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
0.05g
$983.0 2023-09-20
Enamine
EN300-1750401-0.1g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
0.1g
$1031.0 2023-09-20
Enamine
EN300-1750401-0.25g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
0.25g
$1078.0 2023-09-20
Enamine
EN300-1750401-0.5g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
0.5g
$1124.0 2023-09-20
Enamine
EN300-1750401-1.0g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
1g
$1172.0 2023-06-03
Enamine
EN300-1750401-2.5g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
2.5g
$2295.0 2023-09-20
Enamine
EN300-1750401-5.0g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
5g
$3396.0 2023-06-03
Enamine
EN300-1750401-10.0g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
10g
$5037.0 2023-06-03
Enamine
EN300-1750401-1g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
1g
$1172.0 2023-09-20
Enamine
EN300-1750401-5g
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
2229169-17-7
5g
$3396.0 2023-09-20

Additional information on 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2229169-17-7)

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229169-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an aromatic phenyl group and a carboxylic acid functionality. The presence of a fluorine atom at the 2-position of the phenyl ring and a methyl group at the 6-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structure of 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid features a highly strained cyclopropane ring, which is known to enhance the metabolic stability and binding affinity of small molecules. The aromatic phenyl ring, modified with fluorine and methyl groups, contributes to selective interactions with biological targets. This combination of structural features positions the compound as a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. The fluorine atom in 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid can enhance lipophilicity and metabolic stability, while the methyl group at the 6-position influences the conformational flexibility of the molecule. These properties are critical for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The cyclopropane moiety has been shown to interact favorably with certain neurotransmitter receptors, while the fluorinated phenyl ring can enhance blood-brain barrier penetration. Preliminary studies suggest that derivatives of this compound may exhibit efficacy in treating neurological disorders by modulating key signaling pathways.

The synthesis of 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations, including Friedel-Crafts alkylation, halogenation, and cyclopropanation. Advanced synthetic techniques such as transition-metal-catalyzed reactions have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid with greater accuracy. Molecular docking studies have identified potential binding interactions with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters. These insights have guided the design of more potent and selective analogs.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated inhibitory activity against certain kinases and proteases, suggesting potential therapeutic applications in oncology and inflammation. Additionally, preliminary animal studies indicate that derivatives of this compound may exhibit anxiolytic effects without significant side effects.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates can lead to improved pharmacokinetic properties, including enhanced binding affinity and reduced susceptibility to metabolic degradation. The presence of fluorine at the 2-position in 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy, as it has been shown to increase lipophilicity while maintaining solubility.

As research in this area progresses, it is expected that new synthetic methodologies will be developed to streamline the production of fluorinated cyclopropanes. These advancements will facilitate the discovery of novel drug candidates with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.

The future directions for studying 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid include exploring its interactions with other biological targets and investigating its potential as a scaffold for drug design. The cyclopropane ring provides a unique structural motif that can be modified to target various disease pathways. Additionally, understanding the mechanisms by which fluorine influences biological activity will contribute to more rational drug design strategies.

In conclusion, 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2229169-17-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly for CNS disorders and inflammatory diseases. Continued investigation into its synthesis, pharmacology, and mechanism of action will undoubtedly yield valuable insights into novel therapeutic agents.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.